Cas no 941907-35-3 (N-2-(1,3-benzothiazol-2-yl)phenyl-4-(4-fluorobenzenesulfonyl)butanamide)

• Product Name: N-2-(1,3-benzothiazol-2-yl)phenyl-4-(4-fluorobenzenesulfonyl)butanamide
• CAS No: 941907-35-3
• MF: C₂₃H₁₉FN₂O₃S₂
• MW: 454.536966562271
• CID: 5499287
• PubChem ID: 18585984
• Update Time: 2025-10-05

N-2-(1,3-benzothiazol-2-yl)phenyl-4-(4-fluorobenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(4-fluorobenzenesulfonyl)butanamide
• N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(4-fluorophenyl)sulfonylbutanamide
• 941907-35-3
• N-(2-(benzo[d]thiazol-2-yl)phenyl)-4-((4-fluorophenyl)sulfonyl)butanamide
• AKOS024469392
• F2815-0357
• N-2-(1,3-benzothiazol-2-yl)phenyl-4-(4-fluorobenzenesulfonyl)butanamide

• Inchi： 1S/C23H19FN2O3S2/c24-16-11-13-17(14-12-16)31(28,29)15-5-10-22(27)25-19-7-2-1-6-18(19)23-26-20-8-3-4-9-21(20)30-23/h1-4,6-9,11-14H,5,10,15H2,(H,25,27)
• InChI Key： CJIVVZDFPMEBNU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(CCCC(NC1=CC=CC=C1C1=NC2C=CC=CC=2S1)=O)(=O)=O

Computed Properties

• Exact Mass: 454.08211298g/mol
• Monoisotopic Mass: 454.08211298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 113Ų

Additional information on N-2-(1,3-benzothiazol-2-yl)phenyl-4-(4-fluorobenzenesulfonyl)butanamide

Research Briefing on N-2-(1,3-benzothiazol-2-yl)phenyl-4-(4-fluorobenzenesulfonyl)butanamide (CAS: 941907-35-3)

N-2-(1,3-benzothiazol-2-yl)phenyl-4-(4-fluorobenzenesulfonyl)butanamide (CAS: 941907-35-3) is a synthetic small molecule that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its benzothiazole and fluorobenzenesulfonyl functional groups, has been investigated for its biological activity and therapeutic potential. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

The structural features of N-2-(1,3-benzothiazol-2-yl)phenyl-4-(4-fluorobenzenesulfonyl)butanamide suggest its ability to interact with specific biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways. The benzothiazole moiety is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of the fluorobenzenesulfonyl group enhances the compound's stability and bioavailability, making it a promising candidate for further development.

Recent research has explored the synthesis and optimization of N-2-(1,3-benzothiazol-2-yl)phenyl-4-(4-fluorobenzenesulfonyl)butanamide to improve its efficacy and reduce potential side effects. Advanced computational modeling and structure-activity relationship (SAR) studies have been employed to identify key structural modifications that enhance target binding affinity and selectivity. These efforts have led to the development of derivatives with improved pharmacological profiles.

In vitro and in vivo studies have demonstrated the compound's ability to modulate specific signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in inflammation and cancer. Preliminary results indicate that N-2-(1,3-benzothiazol-2-yl)phenyl-4-(4-fluorobenzenesulfonyl)butanamide exhibits potent inhibitory effects on tumor cell proliferation and migration, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been evaluated in models of chronic inflammatory diseases, with promising outcomes.

Despite these advancements, challenges remain in the clinical translation of N-2-(1,3-benzothiazol-2-yl)phenyl-4-(4-fluorobenzenesulfonyl)butanamide. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate the development of this compound and its derivatives.

In conclusion, N-2-(1,3-benzothiazol-2-yl)phenyl-4-(4-fluorobenzenesulfonyl)butanamide represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and biological activities warrant continued investigation to fully elucidate its potential in treating various diseases. Future research should focus on optimizing its pharmacokinetic properties and conducting rigorous clinical trials to evaluate its safety and efficacy in humans.